Cas no 119036-18-9 (Phenol,dichloro(2,4,5-trichlorophenoxy)- (9CI))
119036-18-9 structure
Product Name:Phenol,dichloro(2,4,5-trichlorophenoxy)- (9CI)
CAS No:119036-18-9
MF:C12H5Cl5O2
MW:358.431898832321
CID:195709
PubChem ID:135405
Update Time:2025-04-19
Phenol,dichloro(2,4,5-trichlorophenoxy)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phenol,dichloro(2,4,5-trichlorophenoxy)- (9CI)
- 2,2',4,4',5-pentachlorodiphenyl ether
- 3,4-dichloro-2-(2,4,5-trichlorophenoxy)phenol
- Dichloro(2,4,5-trichlorophenoxy)phenol
- PCDE
- Phenol, dichloro(2,4,5-trichlorophenoxy)-
- 119036-18-9
- DTXSID60922855
-
- Inchi: 1S/C12H5Cl5O2/c13-5-1-2-9(18)12(11(5)17)19-10-4-7(15)6(14)3-8(10)16/h1-4,18H
- InChI Key: YZZVJTZVYYIQCB-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1OC1C=C(C(=CC=1Cl)Cl)Cl)O)Cl
Computed Properties
- Exact Mass: 355.87345
- Monoisotopic Mass: 355.873
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.642
- Boiling Point: 384.6°Cat760mmHg
- Flash Point: 186.4°C
- Refractive Index: 1.644
- PSA: 29.46
Phenol,dichloro(2,4,5-trichlorophenoxy)- (9CI) Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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